Cas no 328956-08-7 (6-Fluoro-4-(trifluoromethyl)quinolin-2(1H)-one)

• Product Name: 6-Fluoro-4-(trifluoromethyl)quinolin-2(1H)-one
• CAS No: 328956-08-7
• Molecular Formula: C₁₀H₅NOF₄
• Molecular Weight: 231.1464
• MDL: MFCD17015723
• CID: 67685
• PubChem ID: 11746469

6-Fluoro-4-(trifluoromethyl)quinolin-2(1H)-one Properties

Names and Identifiers

• 6-Fluoro-4-(trifluoromethyl)quinolin-2(1H)-one
• 6-Fluoro-4-(trifluoromethyl)-2(1H)-quinolinone
• 6-fluoro-4-(trifluoromethyl)-1H-quinolin-2-one
• TD8163
• 6-FLUORO-4-(TRIFLUOROMETHYL)QUINOLIN-2-OL
• WUFRBOSKPZUGIS-UHFFFAOYSA-N
• SB71565
• DTXSID50471761
• AKOS025402007
• FT-0645327
• SCHEMBL1771152
• AKOS016005229
• 6-fluoro-4-(trifluoromethyl)-1H-quinolin-2-one;6-Fluoro-4-(trifluoromethyl)quinolin-2(1H)-one
• 328956-08-7
• MFCD17015723
• A821501
• AC-28128
• DB-002612

• MDL： MFCD17015723
• InChIKey： WUFRBOSKPZUGIS-UHFFFAOYSA-N
• Inchi： 1S/C10H5F4NO/c11-5-1-2-8-6(3-5)7(10(12,13)14)4-9(16)15-8/h1-4H,(H,15,16)
• SMILES： FC1=CC2=C(CC(=O)N=C2C=C1)C(F)(F)F

Computed Properties

• Exact Mass: 231.030726g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 231.030726g/mol
• Monoisotopic Mass: 231.030726g/mol
• Topological Polar Surface Area: 29.1Ų
• Heavy Atom Count: 16
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.09830
• PSA: 33.12000
• Refractive Index: 1.5
• Boiling Point: 282 ºC
• Flash Point: 124 ºC
• Density: 1.468